Cas no 46481-05-4 (2-Methyl-1-butanol; (R)-form, 4-Methylbenzenesulfonyl)

2-Methyl-1-butanol; (R)-form, 4-Methylbenzenesulfonyl structure
46481-05-4 structure
Product Name:2-Methyl-1-butanol; (R)-form, 4-Methylbenzenesulfonyl
CAS No:46481-05-4
MF:C12H18O3S
MW:242.334522724152
CID:2693718
PubChem ID:12801436
Update Time:2025-04-21

2-Methyl-1-butanol; (R)-form, 4-Methylbenzenesulfonyl Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Methylbutyl 4-methylbenzenesulfonate
    • SCHEMBL4202226
    • (r)-2-methylbutyl p-toluenesulfonate
    • 46481-05-4
    • 2-Methyl-1-butanol; (R)-form, 4-Methylbenzenesulfonyl
    • Inchi: 1S/C12H18O3S/c1-4-10(2)9-15-16(13,14)12-7-5-11(3)6-8-12/h5-8,10H,4,9H2,1-3H3
    • InChI Key: HPEVJTNZYIMANV-UHFFFAOYSA-N
    • SMILES: CCC(COS(C1C=CC(C)=CC=1)(=O)=O)C

Computed Properties

  • Exact Mass: 242.09766561Da
  • Monoisotopic Mass: 242.09766561Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 51.8Ų
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